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Compound of Interest

Compound Name: LK-7

Cat. No.: B000111

A Comprehensive Guide for Researchers

These application notes provide a detailed, step-by-step guide for the successful
immunoprecipitation (IP) of Activin Receptor-Like Kinase 7 (ALK-7), also known as ACVR1C.
This protocol is intended for researchers, scientists, and drug development professionals
working to isolate and study ALK-7 and its interacting partners.

Introduction

Activin Receptor-Like Kinase 7 (ALK-7) is a type | receptor in the transforming growth factor-
beta (TGF-B) superfamily.[1][2][3] It plays a crucial role in various biological processes,
including adipocyte differentiation, insulin secretion, and neuronal development.[1][2][4] ALK-7
forms a signaling complex with type Il receptors upon binding to its ligands, which include
Activin AB, Activin B, GDF3, and Nodal.[5][6] This interaction leads to the phosphorylation and
activation of downstream SMAD2/3 signaling pathways.[6] Immunoprecipitation is a powerful
technique to isolate ALK-7 from cell or tissue lysates to study its expression, post-translational
modifications, and protein-protein interactions.

ALK-7 Signaling Pathway

The following diagram illustrates the canonical ALK-7 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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